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Compound of Interest

Compound Name: trans-3-Heptene

CAS No.: 68476-39-1

Cat. No.: B7770532

Get Quote

CAS: 14686-14-7 | Formula: C₇H₁₄ | Role: Olefinic Building Block[1][2][3][4]

Executive Summary: The Dual-Hazard Profile
For researchers in drug development and organic synthesis, trans-3-heptene represents a

deceptive hazard.[3] While often viewed as a simple hydrocarbon solvent or reagent, its

specific physicochemical profile creates a "Dual-Hazard" scenario critical for scale-up and

catalytic applications (e.g., Olefin Metathesis):

Thermodynamic Volatility: With a flash point of approx. -6°C to -1°C, it is highly flammable.[3]

Its non-polar nature (dielectric constant ~2.[3]0) means it accumulates static charge rapidly

during transfer, creating an ignition source within its own vapor cloud.[3]

Silent Oxidation: Unlike ethers, internal alkenes are not always flagged for peroxides, yet

trans-3-heptene is air-sensitive.[3] Auto-oxidation at the allylic position can generate

hydroperoxides that poison sensitive catalysts (Grubbs, Schrock) used in late-stage drug

functionalization.[3]
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This guide moves beyond basic SDS compliance, providing a self-validating framework for the

safe, high-integrity handling of trans-3-heptene.[3]

Physicochemical & Hazard Intelligence
Data consolidated from TCI, Sigma-Aldrich, and PubChem safety archives.[3]

Property Value Operational Implication

Boiling Point 96°C

Moderate volatility; requires

active cooling for reflux

condensers.[3]

Flash Point -6°C (Closed Cup)
CRITICAL: Vapors can ignite

at freezer temperatures.[3]

Density 0.698 g/mL

Lighter than water; will float

and spread fire if water is

used.[3]

Vapor Pressure ~52 mmHg @ 25°C

Significant headspace

concentration; fume hood

mandatory.[3]

GHS Classification

H225: Highly FlammableH304:

May be fatal if swallowed

(Aspiration)H315/319:

Skin/Eye Irritant

Aspiration hazard means do

not induce vomiting; chemical

pneumonitis risk is high.[3][4]

Engineering Controls & Hierarchy
The following diagram illustrates the required safety barriers, prioritizing engineering controls

over PPE.
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Hazard: trans-3-Heptene
(Flash Pt: -6°C, Static Accumulator)

Engineering Control:
Fume Hood (Face Vel > 100 fpm)

+ Inert Gas Manifold (Schlenk)

 Primary Containment

Admin Control:
Grounding Cables

+ Peroxide Testing Schedule

 Process Safety

PPE:
Nitrile Gloves (Splash)

+ Flame Resistant Lab Coat

 Last Resort

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for handling volatile, flammable alkenes.

Self-Validating Handling Protocols
Protocol A: Static-Dissipative Inert Transfer
Rationale:trans-3-Heptene is a static accumulator.[3] Pouring it creates a charge separation.

[3] If the discharge energy exceeds 0.2 mJ (typical for hydrocarbons), ignition occurs.[3] This

protocol uses "Grounding" as a validation step.[3]
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Equipment:

Nitrogen/Argon line.[3]

Copper grounding wire with alligator clips.[3]

Cannula (double-tipped needle) or chemically resistant syringe.[3]

Step-by-Step Workflow:

Equilibration (The Check): Bring the reagent bottle to room temperature before opening.

Opening a cold bottle in humid air condenses water, ruining anhydrous integrity.[3]

Grounding (The Validation):

Attach one clip of the copper wire to the metal needle/cannula.[3]

Attach the other end to a verified earth ground (e.g., fume hood chassis).[3]

Why? This provides a path for static charge to dissipate during fluid friction.[3]

Inert Purge: Insert an inert gas bleed needle into the septum of the source bottle before

withdrawing liquid.[3]

Transfer: Withdraw liquid slowly. If using a syringe, do not "snap" the plunger back, as this

creates cavitation and static.[3]

Post-Transfer: Quench the needle tip in a beaker of acetone inside the hood immediately

after use.

Protocol B: Peroxide Detection & Removal (Catalyst
Protection)
Rationale: Even "fresh" bottles can accumulate allylic peroxides.[3] In drug development, trace

peroxides can degrade expensive metathesis catalysts (Ru/Mo) or cause radical side reactions.

[3]

Validation Test (KI Starch):
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Take a 0.5 mL aliquot of trans-3-heptene.[3]

Add 0.5 mL of glacial acetic acid and a pinch of Potassium Iodide (KI).

Observation:

Colorless: Safe for general use.[3]

Yellow/Brown: Peroxides present.[3] STOP.

Action: If positive, pass the solvent through a column of activated basic alumina before

use in catalysis.[3]

Reactivity & Metabolic Logic
Understanding why H304 (Aspiration) is a hazard helps in emergency decision-making.[3]

Ingestion of
trans-3-Heptene

Inducing Vomiting
(CONTRAINDICATED) Avoid

Stomach
(Systemic Absorption)

 Normal Path

Aspiration into Lungs
(Low Surface Tension)

 High Risk Chemical Pneumonitis
(Lung Tissue Dissolution)

 Fatal Outcome

Click to download full resolution via product page

Figure 2: Pathophysiology of Aspiration Hazard.[3] Low viscosity allows the chemical to spread

across lung tissue instantly if vomited.

Emergency Response Procedures
Fire (Class B)[3][5]

Do Not Use: Water Jet. (The heptene will float on the water, spreading the fire).[3]

Use: Dry chemical powder (ABC), CO₂, or alcohol-resistant foam.[3]

Action: If a bottle ignites, close the fume hood sash immediately to starve the fire of oxygen

and contain the blast.[3]
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Skin Exposure[2][3][4][5][6]
Immediate Action: Drench area with water for 15 minutes.[3][5]

Secondary Action: Do not use emollient creams immediately; they can trap the solvent

against the skin.[3] Wash with non-abrasive soap only after thorough rinsing.[3]

Spills (>500 mL)
Evacuate the immediate area.

Eliminate ignition sources (hot plates, stirrers).[3]

Cover spill with activated carbon or spill pillows (vermiculite).[3]

Do not use paper towels (increases surface area for evaporation and flammability).[3]

Storage & Waste Management
Storage:

Store in a Flammables Cabinet (yellow safety cabinet).[3]

Keep container tightly closed under an inert atmosphere (Nitrogen/Argon) if stored for long

periods (>1 month) to prevent autoxidation.[3]

Temperature: Cool, dry place (Refrigeration is acceptable only if the unit is explosion-

proof/spark-free).

Disposal:

Classify as Non-Halogenated Organic Solvent.[3]

Do not mix with oxidizers (Nitric acid, Peroxides) in the waste stream.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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